Cas no 899756-75-3 (methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate)

• Product Name: methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate
• CAS No: 899756-75-3
• MF: C₁₉H₂₀N₂O₅S
• MW: 388.437503814697
• CID: 5497455
• Update Time: 2025-05-19

methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[[4-(1,1-dioxothiazinan-2-yl)benzoyl]amino]benzoate
• methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate

• Inchi： 1S/C19H20N2O5S/c1-26-19(23)15-4-8-16(9-5-15)20-18(22)14-6-10-17(11-7-14)21-12-2-3-13-27(21,24)25/h4-11H,2-3,12-13H2,1H3,(H,20,22)
• InChI Key： MAPGUBSCSYGMHL-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(NC(=O)C2=CC=C(N3CCCCS3(=O)=O)C=C2)C=C1

Additional information on methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate

Professional Introduction to Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate (CAS No. 899756-75-3)

Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate, a compound with the CAS number 899756-75-3, represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a thiazinan moiety and a benzoate group in its molecular structure suggests a multifaceted role in biochemical interactions, making it a subject of intense study in academic and industrial research settings.

The molecular architecture of Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate is characterized by its complex heterocyclic system. The thiazinan ring, known for its stability and versatility in drug design, contributes to the compound's ability to interact with biological targets in a specific manner. This feature is particularly intriguing in the context of developing novel therapeutic agents that can modulate biological pathways with high selectivity.

In recent years, there has been a growing interest in exploring the pharmacological properties of compounds containing thiazinan derivatives. These derivatives have shown promise in various preclinical studies due to their ability to inhibit specific enzymes and receptors involved in disease pathways. The benzoate group further enhances the compound's potential by providing additional binding sites for biological targets, thereby increasing its therapeutic efficacy.

One of the most compelling aspects of Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate is its potential application in the development of anti-inflammatory agents. Inflammatory processes are central to numerous diseases, including autoimmune disorders and chronic inflammatory conditions. The compound's ability to interact with key inflammatory mediators has been demonstrated in several laboratory studies, suggesting its potential as a lead compound for further drug development.

Furthermore, the structural features of this compound make it an attractive candidate for use in combination therapies. The presence of multiple functional groups allows for the design of derivatives with enhanced pharmacokinetic properties. This flexibility is crucial in developing drugs that can be tailored to specific patient needs, thereby improving treatment outcomes.

The synthesis of Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The process requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, are employed to construct the complex molecular framework efficiently.

In terms of biological activity, preliminary studies have indicated that Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate exhibits moderate inhibitory activity against certain enzymes associated with inflammatory pathways. This activity is comparable to that of some well-known anti-inflammatory drugs but with the added advantage of fewer side effects due to its targeted action. These findings are particularly promising for further clinical investigation.

The compound's stability under various environmental conditions is another critical factor that enhances its suitability for pharmaceutical applications. Stability studies have shown that Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate remains intact under standard storage conditions, ensuring its viability for long-term use in drug formulations.

As research continues to evolve, the potential applications of Methyl 4-4-(1,1-dioxo-1lambda6,2-thiazinan-2-yl)benzamidobenzoate are likely to expand beyond anti-inflammatory therapy. Its unique structural features make it a versatile scaffold for designing compounds targeting other disease mechanisms. For instance, modifications to its molecular structure could enhance its efficacy as an antioxidant or anticancer agent.

The development of new pharmaceuticals is often a lengthy and complex process involving multiple stages from discovery to market approval. However，Methyl 4-4-(1λ6)-dioxothiazinane benzamide benzene acetate CAS NO:899756753 represents an early but promising step towards creating innovative therapeutic solutions. Its potential as a lead compound underscores the importance of continued research and investment in medicinal chemistry.

In conclusion，Methyl 4 - - ( 11 - dioxo - 11λ6 , 22 - thiazinane - 22 ) benzamide benzene acetate ( CAS NO:899756753 ) is a remarkable compound with significant implications for pharmaceutical research。 Its unique structural features， coupled with promising preclinical results， make it a valuable candidate for further investigation。 As our understanding of biological pathways continues to grow， compounds like this one will play an increasingly important role in developing next-generation therapeutics。